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Compound of Interest

Compound Name: Rhodamine 800

Cat. No.: B008624

An In-depth Technical Guide to the Safe Handling of Rhodamine 800 Powder
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Rhodamine 800
powder. It is intended for use by professionals in research and development environments who
are familiar with standard laboratory safety procedures. Rhodamine 800 is a near-infrared
fluorescent dye, and while specific toxicological data is limited, a cautious approach to handling
is warranted based on the general properties of chemically similar compounds and the
potential for adverse health effects.

Hazard Identification and Classification

Rhodamine 800 is not extensively classified under the Globally Harmonized System (GHS).
However, based on data from various suppliers and databases, it should be handled as a
substance with potential for acute toxicity, skin irritation, and serious eye irritation. The
perchlorate salt form may also present oxidizing properties.

GHS Hazard Statements (Potential):
e H302: Harmful if swallowed.[1]
e H312: Harmful in contact with skin.[1]

e H315: Causes skin irritation.[1]
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e H319: Causes serious eye irritation.[1]
e H332: Harmful if inhaled.[1]
e H272: May intensify fire; oxidizer.

It is crucial to note that comprehensive toxicological studies for Rhodamine 800 are not readily
available. Therefore, all handling procedures should be based on the precautionary principle.

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of Rhodamine 800 is essential
for its safe handling and storage.

Property Value

CAS Number 137993-41-0

Molecular Formula C26H26CIN3Os

Molecular Weight 495.95 g/mol

Appearance Dark purple to brown powder/crystals

Soluble in ethanol, DMSO, and DMF. Soluble in

Solubility )
water.

Fluorescence Aex ~682 nm; Aem ~712 nm in methanol

Exposure Controls and Personal Protection

To minimize exposure, a combination of engineering controls and personal protective
equipment (PPE) is required.

Engineering Controls

» Ventilation: Work with Rhodamine 800 powder should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood, to minimize the inhalation of dust

particles.
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o Containment: For procedures that may generate significant amounts of dust, use of a glove
box is recommended.

Personal Protective Equipment (PPE)

PPE Type Specification

) Chemical safety goggles or a face shield are
Eye/Face Protection ] ]
mandatory to protect against dust particles.

A lab coat and disposable nitrile gloves should
Skin Protection be worn at all times. Change gloves immediately

if they become contaminated.

For situations where dust generation is
] ] unavoidable and engineering controls are
Respiratory Protection _ - _
insufficient, a NIOSH-approved N95 or higher-

rated particulate respirator should be used.

Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the
compound and ensuring a safe laboratory environment.

e Handling:

Avoid the formation of dust and aerosols.

[¢]

Do not breathe dust.

o

o

Wash hands thoroughly after handling.

[¢]

Avoid contact with skin and eyes.

» Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from heat, sparks, and open flames.
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o Store away from incompatible materials, such as strong oxidizing agents.

First Aid Measures

In the event of exposure, immediate and appropriate first aid should be administered.

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately wash the affected area with soap
) and copious amounts of water for at least 15
Skin Contact ] ) ]
minutes. Remove contaminated clothing. Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and
Ingestion .
have them drink 2-4 cupfuls of water. Seek

immediate medical attention.

Accidental Release Measures

In the case of a spill, follow a pre-planned emergency procedure. The following is a detailed
protocol for a small-scale laboratory spill of Rhodamine 800 powder.

Experimental Protocol: Small-Scale Spill Response

Obijective: To safely clean and decontaminate a small spill (less than 1 gram) of Rhodamine
800 powder.

Materials:
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o Personal Protective Equipment (PPE): Lab coat, safety goggles, nitrile gloves, N95
respirator.

o Spill Kit: Absorbent pads, dry sand or vermiculite, plastic dustpan and brush, sealable plastic
bags for waste disposal, 70% ethanol solution, paper towels.

Procedure:

Evacuate and Secure the Area:

o Immediately alert others in the vicinity of the spill.

o Restrict access to the spill area.
e Don Appropriate PPE:

o Put on a lab coat, safety goggles, two pairs of nitrile gloves, and an N95 respirator.
o Contain the Spill:

o If the powder is spreading, carefully cover it with dry sand or vermiculite to prevent further
dispersal.

e Clean Up the Spill:
o Carefully sweep the spilled powder and absorbent material into a plastic dustpan.

o Avoid creating dust. If necessary, lightly dampen the powder with a 70% ethanol solution
to minimize airborne patrticles.

o Transfer the collected material into a sealable plastic bag.

» Decontaminate the Area:
o Wipe the spill area with paper towels dampened with 70% ethanol.
o Start from the outer edge of the spill and work inwards.

o Place all used paper towels into the waste bag.
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» Dispose of Waste:
o Seal the plastic bag containing the spilled material and contaminated cleaning supplies.
o Place this bag into a second sealable bag for secondary containment.

o Label the bag as "Hazardous Waste: Rhodamine 800" and dispose of it according to your
institution's hazardous waste disposal procedures.

» Doff PPE and Personal Hygiene:

o Remove PPE in the correct order to avoid cross-contamination (gloves, goggles,
respirator, lab coat).

o Wash hands thoroughly with soap and water.

Toxicological and Ecotoxicological Information

As of the date of this guide, there is a significant lack of quantitative toxicological and
ecotoxicological data for Rhodamine 800. No specific LD50, LC50, Permissible Exposure
Limits (PEL), or Threshold Limit Values (TLV) have been established. Some in-vitro studies
suggest low toxicity at concentrations used for cellular imaging. However, the absence of
comprehensive data necessitates that Rhodamine 800 be handled with care, assuming it may
be harmful.

Visual Workflow for Spill Response

The following diagram illustrates the logical flow of the small-scale spill response protocol.
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Caption: Workflow for handling a small-scale Rhodamine 800 powder spill.
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Disclaimer: This guide is intended for informational purposes only and does not supersede any
local, state, or federal regulations, or your institution's specific safety protocols. Always consult
the most recent Safety Data Sheet (SDS) provided by the supplier and your institution's
Environmental Health and Safety (EHS) department for the most current and comprehensive
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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